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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC 1080-d4 is the deuterated form of Sodium Fluoroacetate, a highly toxic substance
commonly known as "1080." The "-d4" designation indicates that four hydrogen atoms in the
molecule have been replaced with deuterium. This isotopic labeling makes it a valuable internal
standard for quantitative analysis by mass spectrometry (MS), allowing for precise
measurement of Sodium Fluoroacetate in various matrices.

EXTREME CAUTION: Sodium Fluoroacetate and its deuterated analogs are extremely toxic to
mammals, including humans, and should be handled only by trained personnel in a controlled
laboratory setting with appropriate personal protective equipment (PPE) and engineering
controls. Fatal if swallowed and toxic in contact with skin.[1][2]

Data Presentation

Due to the limited availability of specific data for the deuterated form, the following table
summarizes the properties of the non-deuterated Sodium Fluoroacetate. The physical and
chemical properties of MC 1080-d4 are expected to be very similar.

Table 1: Physicochemical Properties of Sodium Fluoroacetate
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Property Value Reference
Chemical Formula C2H2FNaO:2

Molecular Weight 100.02 g/mol

Appearance White, odorless powder

Solubility Soluble in water [1]

Melting Point 200 °C (decomposes)

Toxicity (Oral, Rat LD50) 0.22 mg/kg

Experimental Protocols
Risk Assessment and Safety Precautions

A thorough risk assessment must be conducted before any work with MC 1080-d4.

o Engineering Controls: All handling of MC 1080-d4, both in solid and solution form, must be
performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.

o Personal Protective Equipment (PPE):

o

Gloves: Wear two pairs of nitrile gloves.

o

Lab Coat: A dedicated lab coat for handling this compound is required.

[¢]

Eye Protection: Chemical safety goggles and a face shield are mandatory.

[¢]

Respiratory Protection: A respirator with an appropriate filter may be required depending
on the risk assessment.

o Emergency Procedures: An emergency plan must be in place, including access to a safety
shower, eyewash station, and first aid. All personnel must be aware of the signs and
symptoms of Sodium Fluoroacetate poisoning.[2]

Preparation of Stock Solutions

This protocol describes the preparation of a 1 mg/mL stock solution of MC 1080-d4.
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Materials:

MC 1080-d4 powder

Analytical balance (located in a fume hood or a balance enclosure)

Volumetric flask (Class A)

Solvent (e.g., HPLC-grade water or methanol)

Pipettes and pipette tips

Secondary containment (e.g., a beaker or tray)
Procedure:

e Pre-labeling: Label the volumetric flask with the compound name, concentration, solvent,
date, and your initials.

» Weighing: In a chemical fume hood, carefully weigh the desired amount of MC 1080-d4
powder into a tared weigh boat.

» Transfer: Gently transfer the powder to the volumetric flask.

e Dissolution: Add a small amount of the chosen solvent to the flask and swirl gently to
dissolve the powder.

 Dilution: Once the solid is completely dissolved, bring the solution to the final volume with the
solvent.

e Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

o Storage: Transfer the stock solution to a clearly labeled, sealed vial and store it in a secure,
locked location.

Handling of Solutions

e Always handle solutions of MC 1080-d4 within a chemical fume hood.
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» Use positive displacement pipettes for accurate and safe transfer of solutions.
e Avoid any contact with skin, eyes, or clothing.

o Clearly label all containers with the compound name, concentration, and hazard symbols.

Storage and Stability

e Solid Form: Store MC 1080-d4 in a tightly sealed container in a cool, dry, and secure
location, away from incompatible materials.

e Solutions: Store solutions in a refrigerator (2-8 °C) in tightly sealed, clearly labeled vials. The
stability of the solution will depend on the solvent and storage conditions; it is recommended
to prepare fresh solutions regularly.

Waste Disposal

All waste contaminated with MC 1080-d4 (e.qg., pipette tips, gloves, empty vials) is considered
hazardous waste and must be disposed of according to institutional and local regulations. Do
not dispose of this material down the drain.

Visualizations

Preparation
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Caption: Workflow for the safe handling and preparation of MC 1080-d4 solutions.
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Caption: Logical workflow for using MC 1080-d4 as an internal standard in quantitative
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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